1,3-Dibromo-2-(2-chloroethoxy)benzene

• Molecular Formula: C8H7Br2ClO
• Molecular Weight: 314.40 g/mol
• IUPAC Name: 1,3-dibromo-2-(2-chloroethoxy)benzene
• InChI: InChI=1S/C8H7Br2ClO/c9-6-2-1-3-7(10)8(6)12-5-4-11/h1-3H,4-5H2
• InChI Key: ZQAOIFYSBQZPRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)OCCCl)Br

Description

1,3-Dibromo-2-(2-chloroethoxy)benzene is a useful research compound. Its molecular formula is C8H7Br2ClO and its molecular weight is 314.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution comprising 2,6-dibromophenol (3.90 g, 15.00 mmol), potassium carbonate (2.48 g, 17.94 mmol) and DMF (40 ml) was added with 1-bromo-2-chloro ethane (4.30 g, 29.98 mmol) and stirred at room temperature for 16 hours. The reaction solution was concentrated and liquid separation was carried out with ethyl acetate-water. The organic layer was washed with saturated sodium chloride water and dried with anhydrous sodium sulfate. The residue obtained by concentration was purified by silica gel column chromatography (n-hexane) to obtain the target compound (4.75 g, quant.) as a colorless oily substance.